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Compound of Interest

Compound Name: SCR1693

Cat. No.: B14748107 Get Quote

For researchers, scientists, and drug development professionals utilizing SCR1693, adherence

to proper disposal protocols is critical for maintaining laboratory safety and environmental

compliance. While specific disposal instructions for SCR1693 (CAS # 24053-96-1) are not

readily available, this guide provides a comprehensive framework based on the chemical's

known properties and general best practices for the disposal of hazardous research chemicals.

SCR1693 is categorized as an irritant, and its health hazards have not been fully investigated.

Therefore, treating it as a hazardous waste is mandatory. The following procedures are

designed to ensure the safe handling and disposal of SCR1693 and associated contaminated

materials.

Chemical and Safety Data
A clear understanding of the chemical's properties is the first step in safe handling and

disposal. The following table summarizes the key data for SCR1693.
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Property Value

Chemical Formula C10H15ClO2S

Molecular Weight 234.74 g/mol

CAS Number 24053-96-1

Known Hazards Irritant

Emergency Overview
Avoid prolonged exposure. Do not breathe

vapor. Use caution when handling.

Experimental Protocols: Disposal of SCR1693
The disposal of SCR1693 must be handled as a hazardous waste stream. The following step-

by-step protocol should be followed:

1. Personal Protective Equipment (PPE):

Wear a lab coat, chemical-resistant gloves (e.g., nitrile), and safety glasses or goggles.

All handling of SCR1693 waste should be conducted in a certified chemical fume hood to

avoid inhalation of vapors.[1]

2. Waste Segregation and Collection:

Do not mix SCR1693 waste with other chemical waste streams unless compatibility is

confirmed.

Collect all SCR1693 waste, including unused product, solutions, and contaminated materials

(e.g., pipette tips, gloves, and absorbent pads), in a designated, leak-proof, and chemically

compatible container.[2][3][4]

The container should be clearly labeled as "Hazardous Waste: SCR1693" and include the

chemical formula and any known hazards.[5]

3. Container Management:
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Keep the hazardous waste container securely closed at all times, except when adding waste.

[2][5]

Store the waste container in a designated satellite accumulation area that is away from

general laboratory traffic and incompatible chemicals.[5][6]

Ensure the storage area has secondary containment to capture any potential leaks.[6]

4. Disposal of Empty Containers:

Empty containers of SCR1693 must also be disposed of as hazardous waste.

Triple-rinse the empty container with a suitable solvent. The rinsate must be collected and

disposed of as hazardous waste.[2][7]

After rinsing, deface or remove the original label and dispose of the container as solid waste,

or as directed by your institution's Environmental Health and Safety (EHS) office.[2]

5. Final Disposal:

Contact your institution's EHS office or a licensed hazardous waste disposal contractor to

arrange for the pickup and disposal of the SCR1693 waste.

Provide the EHS office with all relevant information, including the completed hazardous

waste label and any available safety data sheets.

Mandatory Visualization: SCR1693 Disposal
Workflow
The following diagram illustrates the logical workflow for the proper disposal of SCR1693.
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Caption: Logical workflow for the safe disposal of SCR1693.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b14748107?utm_src=pdf-custom-synthesis
https://wiki.nanofab.usc.edu/images/e/e4/Chlorinated-Solvents-SOP-v1.pdf
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://engineering.purdue.edu/MSE/research/safety/HMMguide.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/product/b14748107#scr1693-proper-disposal-procedures
https://www.benchchem.com/product/b14748107#scr1693-proper-disposal-procedures
https://www.benchchem.com/product/b14748107#scr1693-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b14748107?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14748107?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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